Cas no 11086-88-7 (Phosphonic acid,methyl-, mono(1-methylethyl) ester, lithium salt (9CI))

• Product Name: Phosphonic acid,methyl-, mono(1-methylethyl) ester, lithium salt (9CI)
• CAS No: 11086-88-7
• MF: C₄H₁₁O₃P
• MW: 138.102102518082
• CID: 150748
• PubChem ID: 15778
• Update Time: 2025-04-19

Phosphonic acid,methyl-, mono(1-methylethyl) ester, lithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,methyl-, mono(1-methylethyl) ester, lithium salt (9CI)
• Lithium,(hydrogen methylphosphonato)-, isopropyl ester, polymers (8CI)
• NSC 289442
• NSC289175
• DTXSID3024158
• NSC289137
• Prop-2-yl hydrogen methylphosphonate
• AKOS006271659
• PHOSPHONIC ACID, METHYL-, MONOISOPROPYL ESTER
• Phosphonic acid, methyl-, mono(1-methylethyl) ester
• NSC289180
• 11086-88-7
• NS00121614
• 30DEK38OFS
• isopropyl hydrogen methylphosphonate
• Phosphonic acid, methyl-, monoisopropyl ester, praseodymium(3+) salt (8CI)
• Isopropyl methylphosphonic acid, certified reference material, ampule of 1 g
• O-ISOPROPYL METHYLPHOSPHONIC ACID
• Phosphonic acid, methyl, monoisopropyl ester
• NSC-289180
• NSC289393
• O-Isoproyl hydrogen methylphosphonate
• O-ISOPROPYL HYDROGEN METHYLPHOSPHONATE
• NSC-289175
• 26272-48-0
• propan-2-yl hydrogen (S)-methylphosphonate
• PHOSPHONIC ACID, METHYL-, ISOPROPYL ESTER
• Monoisopropyl methylphosphonate
• 24975-04-0
• P-METHYLPHOSPHONIC ACID MONO(1-METHYLETHYL) ESTER
• methyl(propan-2-yloxy)phosphinic acid
• IMPA [MI]
• NSC-289137
• 25040-35-1
• NSC-289393
• Q27255944
• MFCD00274334
• Isopropyl methylphosphonic acid
• NSC289442
• Methylphosphonic acid, isopropyl ester
• GHZKGHQGPXBWSN-UHFFFAOYSA-N
• UNII-30DEK38OFS
• NSC-289442
• Phosphonic acid, methyl-, monopropyl ester
• Phosphonic acid, methyl isopropyl ester
• 24975-09-5
• UCJ
• IMPA
• 133415-68-6
• SCHEMBL587875
• ISOPROPYL METHYLPHOSPHONATE
• 1832-54-8
• Isopropyl methyl phosphonic acid (IMPA)
• Propyl methylphosphonate

• Inchi： 1S/C4H11O3P/c1-4(2)7-8(3,5)6/h4H,1-3H3,(H,5,6)
• InChI Key： GHZKGHQGPXBWSN-UHFFFAOYSA-N
• SMILES： P(C)(=O)(O)OC(C)C

Computed Properties

• Exact Mass: 138.04458121g/mol
• Monoisotopic Mass: 138.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.5Ų